Cas no 99-23-0 (1,3,6-Cycloheptatriene-1-carboxylicacid, 3,4,6-trihydroxy-5-oxo-)

• Product name: 1,3,6-Cycloheptatriene-1-carboxylicacid, 3,4,6-trihydroxy-5-oxo-
• CAS No: 99-23-0
• MF: C₈H₆O₆
• MW: 198.129642963409
• CID: 817224
• PubChem ID: 592860

1,3,6-Cycloheptatriene-1-carboxylicacid, 3,4,6-trihydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Cycloheptatriene-1-carboxylicacid, 3,4,6-trihydroxy-5-oxo-
• 4,5,6-trihydroxy-3-oxocyclohepta-1,4,6-triene-1-carboxylic acid
• PUBERULICACID
• Puberlic acid
• UNII-456JC9FRVK
• Puberulic acid
• 456JC9FRVK
• 99-23-0
• PUBERULIC ACID [MI]
• CHEMBL3588897
• 3,4,6-Trihydroxy-5-oxo-1,3,6-cycloheptatriene-1-carboxylic acid #
• Q27258814
• DTXSID70879321
• 3,4,6-Trihydroxy-5-oxo-1,3,6-cycloheptatriene-1-carboxylic acid
• SCHEMBL21100911
• SCHEMBL524294
• 1,3,6-Cycloheptatriene-1-carboxylic acid, 3,4,6-trihydroxy-5-oxo-

• Inchi： InChI=1S/C8H6O6/c9-4-1-3(8(13)14)2-5(10)7(12)6(4)11/h1-2H,(H,13,14)(H3,9,10,11,12)
• InChI Key： RRDGXYZZWSIADF-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C(C1=O)O)O)O)C(=O)O

Computed Properties

• Exact Mass: 198.01643791g/mol
• Monoisotopic Mass: 198.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 2.069
• Melting Point: 316-318°
• Boiling Point: 206.4°Cat760mmHg
• Flash Point: 92.9°C
• Refractive Index: 1.831

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones